Cas no 2832-14-6 (1,1,3-Propanetricarboxylicacid, 1,1,3-triethyl ester)

• Product Name: 1,1,3-Propanetricarboxylicacid, 1,1,3-triethyl ester
• CAS No: 2832-14-6
• MF: C₁₂H₂₀O₆
• MW: 260.283604621887
• CID: 273664
• PubChem ID: 233249
• Update Time: 2025-04-19

1,1,3-Propanetricarboxylicacid, 1,1,3-triethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,3-Propanetricarboxylicacid, 1,1,3-triethyl ester
• triethyl propane-1,1,3-tricarboxylate
• 1,1,3-propanetricarboxylic acid, triethyl ester
• triethyl 1,1,3-propanetricarboxylate
• NSC31610
• NSC42304
• 2832-14-6
• DTXSID80283450
• NSC-42304
• NSC-31610
• SCHEMBL6650291

• Inchi： 1S/C12H20O6/c1-4-16-10(13)8-7-9(11(14)17-5-2)12(15)18-6-3/h9H,4-8H2,1-3H3
• InChI Key： WQBLBTOHMUFYGX-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 260.126
• Monoisotopic Mass: 260.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.096
• Boiling Point: 295.4°C at 760 mmHg
• Flash Point: 123.3°C
• Refractive Index: 1.442
• PSA: 78.9